Cas no 53404-32-3 (Dichlorprop Dimethylammonium Salt)

• Product name: Dichlorprop Dimethylammonium Salt
• CAS No: 53404-32-3
• MF: C₁₁H₁₅Cl₂NO₃
• MW: 280.147701501846
• CID: 56407
• PubChem ID: 62038

Dichlorprop Dimethylammonium Salt Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenoxy)propanoic acid dimethylamine salt
• 2-(2,4-Dichlorophenoxy)propanoic acid N-methylmethanamine (1:1)
• dimethylammonium 2-(2,4-dichlorophenoxy)propionate
• (2RS)-2-(2,4-dichlorophenoxy)propanoic acid - dimethylamine (1:1)
• 2-(2,4-dichlorophenoxy)propanoic acid compound with N-methylmethanamine (1:1)
• 2,4-dodecadiyn-1-ol
• 2,4-dodecadiynyl alcohol
• 2,4-DP
• dimethylamine 2-(2,4-dichlorophenoxy)propionate
• dimethylammonium (2RS)-2-(2,4-dichlorophenoxy)propionate
• dimethylammonium 2-(2,4-dichlorophenoxy)propi
• DMA salt
• dodeca-2,4-diynol
• rac-(2R)-2-(2,4-dichlorophenoxy)propanoic acid—N-methylmethanamine
• SCHEMBL726618
• Dichlorprop dimethylamine salt
• DTXSID2034546
• EPA Pesticide Chemical Code 031419
• Dimethylammonium (1)-2-(2,4-dichlorophenoxy)propionate
• 2-(2,4-dichlorophenoxy)propanoic acid;N-methylmethanamine
• EINECS 258-530-5
• Q27258236
• Dichlorprop-dimethylammonium [ISO]
• 53404-32-3
• 3Z317V0WW0
• Methanamine, N-methyl-, 2-(2,4-dichlorophenoxy)propanoate
• UNII-3Z317V0WW0
• Dichlorprop-dimethylammonium
• 2-(2,4-Dichlorophenoxy)propionic acid dimethylamine salt
• Caswell No. 320B
• 84332-88-7
• EINECS 282-717-0
• Dichlorprop Dimethylammonium Salt

• Inchi： InChI=1S/C9H8Cl2O3.C2H7N/c1-5(9(12)13)14-8-3-2-6(10)4-7(8)11;1-3-2/h2-5H,1H3,(H,12,13);3H,1-2H3
• InChI Key： WRXSEWUFHVTFEX-UHFFFAOYSA-N
• SMILES： CNC.OC(C(OC1C=CC(Cl)=CC=1Cl)C)=O

Computed Properties

• Exact Mass: 279.04300
• Monoisotopic Mass: 279.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 65.97000
• LogP: 0.32000

Additional information on Dichlorprop Dimethylammonium Salt

Dichlorprop Dimethylammonium Salt (CAS No. 53404-32-3): Properties, Applications, and Market Insights

Dichlorprop Dimethylammonium Salt (CAS No. 53404-32-3) is a specialized chemical compound widely recognized for its unique properties and applications in various industries. This article delves into the chemical characteristics, practical uses, and emerging trends surrounding this compound, addressing common queries and industry demands.

The Dichlorprop Dimethylammonium Salt is an ammonium derivative of dichlorprop, a phenoxy herbicide. Its chemical structure includes a dimethylammonium group, which enhances its solubility and stability in aqueous solutions. This feature makes it particularly useful in formulations requiring controlled release or improved bioavailability.

One of the most frequently searched questions about Dichlorprop Dimethylammonium Salt relates to its solubility. The compound exhibits excellent water solubility, typically exceeding 500 g/L at 20°C, which is significantly higher than many other herbicidal salts. This property is crucial for agricultural applications where even distribution is required.

Recent studies have explored the environmental behavior of Dichlorprop Dimethylammonium Salt, particularly its degradation pathways. Under aerobic conditions, the compound undergoes relatively rapid microbial degradation with a half-life ranging from 7 to 28 days depending on soil type and environmental conditions. This information is particularly relevant given the growing consumer interest in environmentally friendly agricultural products.

The formulation stability of Dichlorprop Dimethylammonium Salt has been another area of research focus. The dimethylammonium cation provides improved chemical stability compared to other salt forms, reducing the likelihood of decomposition during storage. This characteristic answers another common industry query about shelf life and storage conditions.

In agricultural applications, Dichlorprop Dimethylammonium Salt demonstrates selective herbicidal activity against broadleaf weeds while showing minimal effects on grasses when used at recommended rates. This selectivity makes it valuable in cereal crops and turf management, addressing the need for targeted weed control solutions.

The compound's mode of action involves mimicking natural plant hormones (auxins), causing uncontrolled growth in susceptible plants. This mechanism has been the subject of numerous patents and continues to be refined for improved efficacy and reduced environmental impact.

Market analysis indicates growing demand for Dichlorprop Dimethylammonium Salt in developing agricultural regions, particularly where cereal production is expanding. The compound's cost-effectiveness and established safety profile contribute to its popularity among formulators.

Recent innovations have focused on combination products incorporating Dichlorprop Dimethylammonium Salt with other active ingredients to broaden the weed control spectrum. These developments respond to the increasing challenge of herbicide resistance in weed populations.

Quality specifications for Dichlorprop Dimethylammonium Salt typically require a minimum purity of 95%, with strict limits on related substances. Analytical methods for quality control commonly employ HPLC techniques, which provide accurate quantification of the active ingredient and impurities.

From a regulatory perspective, Dichlorprop Dimethylammonium Salt has been evaluated by various agencies worldwide. Current data suggests favorable toxicological profiles when used according to label instructions, addressing safety concerns frequently raised by end-users.

The future outlook for Dichlorprop Dimethylammonium Salt appears positive, with ongoing research into novel formulations and application methods. Particularly promising are developments in precision agriculture technologies that could optimize the compound's use while minimizing environmental inputs.

For researchers and industry professionals seeking detailed technical information about Dichlorprop Dimethylammonium Salt, numerous peer-reviewed studies and patent documents are available. These resources provide in-depth analysis of its chemical behavior, efficacy data, and formulation science.

In conclusion, Dichlorprop Dimethylammonium Salt (CAS No. 53404-32-3) represents a well-established solution with continuing relevance in modern agriculture. Its balanced combination of efficacy, environmental profile, and formulation flexibility ensures its position in the market for the foreseeable future.